Cas no 61666-15-7 (Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester)

• Product name: Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester
• CAS No: 61666-15-7
• MF: C₁₃H₂₂O₂
• MW: 210.31258
• CID: 470889
• PubChem ID: 71393626

Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester
• 2,2-dimethylhepta-3,6-dien-3-yl butanoate
• DTXSID10815384
• 61666-15-7

• Inchi： InChI=1S/C13H22O2/c1-6-8-10-11(13(3,4)5)15-12(14)9-7-2/h6,10H,1,7-9H2,2-5H3
• InChI Key： CBUFVJYLDWSLHR-UHFFFAOYSA-N
• SMILES： CCCC(=O)OC(=CCC=C)C(C)(C)C

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3